Cas no 36602-05-8 (Benzonitrile,4,4'-iminobis-)
Benzonitrile,4,4'-iminobis- structure
Product Name:Benzonitrile,4,4'-iminobis-
Benzonitrile,4,4'-iminobis- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4,4'-iminobis-
- 4-(4-cyanoanilino)benzonitrile
- 4,4'-azanediyldibenzonitrile
- 4,4'-dicyanodiphenylamine
- 4,4'-iminobisbenzonitrile
- 4,4'-Imino-di-benzonitril
- 4,4'-iminodibenzonitrile
- 4,4'-imino-di-benzonitrile
- AC1L40GX
- AC1Q4RF2
- bis(4-cyanophenyl)amine
- Bis-(4-cyan-phenyl)-amin
- CTK4H6891
- NSC171142
- SureCN395539
- bis(4cyanophenyl)amine
- DTXSID90190085
- 7K4CWX2LH4
- YSZC3131
- Benzonitrile, 4,4'-iminobis-
- 36602-05-8
- EINECS 253-126-5
- UNII-7K4CWX2LH4
- NS00030062
- SCHEMBL395539
- NSC-171142
- 4,4'-Iminobis[benzonitrile]
- NSC 171142
-
- Inchi: 1S/C14H9N3/c15-9-11-1-5-13(6-2-11)17-14-7-3-12(10-16)4-8-14/h1-8,17H
- InChI Key: LTCYVXGIJJJJND-UHFFFAOYSA-N
- SMILES: N(C1C=CC(C#N)=CC=1)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 219.07977
- Monoisotopic Mass: 219.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- PSA: 59.61
- LogP: 3.24656
Benzonitrile,4,4'-iminobis- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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